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Compound of Interest

Compound Name: 2-Diethoxymethyl adenosine

Cat. No.: B15587055 Get Quote

Initial investigations into the chemical compound "2-Diethoxymethyl adenosine" have

revealed significant discrepancies and a lack of consistent data across chemical databases

and supplier information. This technical guide aims to clarify the available information, address

the ambiguities surrounding its chemical identity, and provide data on closely related, well-

characterized adenosine analogs that may be of interest to researchers, scientists, and drug

development professionals.

A thorough search for "2-Diethoxymethyl adenosine" did not yield a specific, verifiable CAS

number or a consistent molecular weight. While a commercial supplier lists a product with this

name, the provided molecular formula (C23H31N5O10) and molecular weight (537.52 g/mol )

are inconsistent with the predicted structure of adenosine bearing a diethoxymethyl group at

the 2-position. The predicted molecular formula for such a compound would be C15H23N5O6,

with a molecular weight of approximately 369.37 g/mol . This discrepancy suggests that the

commercially available product may be a more complex, protected derivative or that the name

is being used non-standardly.

Given the ambiguity surrounding "2-Diethoxymethyl adenosine," this guide will focus on

providing a detailed overview of a closely related and well-documented compound: 2-

Methoxyadenosine. This analog shares the feature of a substitution at the 2-position of the

adenosine core and is well-characterized in scientific literature and chemical databases.

Core Data for 2-Methoxyadenosine
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For clarity and ease of comparison, the fundamental properties of 2-Methoxyadenosine are

summarized in the table below.

Property Value Source

CAS Number 24723-77-1 NIST, PubChem[1][2]

Molecular Formula C11H15N5O5 NIST, PubChem[1][2]

Molecular Weight 297.2673 g/mol NIST, PubChem[1][2]

IUPAC Name

2-(6-amino-2-methoxypurin-9-

yl)-5-(hydroxymethyl)oxolane-

3,4-diol

PubChem[2]

Synonyms 2-Methoxyadenosine NIST[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and study of 2-substituted adenosine

derivatives are available in the scientific literature. While a specific protocol for "2-
Diethoxymethyl adenosine" is not available due to its ambiguous identity, the general

methodologies for creating 2-alkoxy-adenosine analogs can be adapted from established

procedures.

A common synthetic route involves the nucleophilic substitution of a leaving group at the 2-

position of a protected adenosine precursor. For instance, the synthesis of 2-alkoxyadenosine

derivatives can be achieved by reacting a 2-chloroadenosine derivative with the desired

alkoxide.

General Workflow for Synthesis of 2-Alkoxyadenosine Derivatives:

Step 1: Protection Step 2: Activation Step 3: Substitution Step 4: Deprotection
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A generalized workflow for the synthesis of 2-alkoxyadenosine analogs.

Signaling Pathways
Adenosine derivatives exert their biological effects primarily through interaction with four

subtypes of adenosine receptors: A1, A2A, A2B, and A3. These are G-protein coupled

receptors (GPCRs) that, upon activation, trigger intracellular signaling cascades. The nature of

the substituent at the 2-position of the adenosine molecule can significantly influence the

affinity and efficacy of the compound at these receptor subtypes.

Simplified Adenosine Receptor Signaling:
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General signaling pathways for adenosine receptors.

In conclusion, while a definitive technical guide for "2-Diethoxymethyl adenosine" cannot be

provided at this time due to a lack of verifiable chemical data, this document serves to highlight

the current inconsistencies and provides a comprehensive overview of the closely related and

well-characterized analog, 2-Methoxyadenosine. Researchers interested in 2-substituted

adenosine derivatives are encouraged to consult the extensive body of scientific literature on

the synthesis and biological evaluation of these compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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